ethyl 4-[(trichloroacetyl)amino]benzoate

• IUPAC Name: ethyl 4-[(2,2,2-trichloroacetyl)amino]benzoate
• InChI: InChI=1S/C11H10Cl3NO3/c1-2-18-9(16)7-3-5-8(6-4-7)15-10(17)11(12,13)14/h3-6H,2H2,1H3,(H,15,17)
• InChI Key: BWMNPXMUYHYRHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C11H10Cl3NO3
• DSSTOX Substance ID: DTXSID70357992
• Molecular Weight: 310.6 g/mol
• CAS RN: 53165-96-1

Description

Ethyl 4-[(trichloroacetyl)amino]benzoate, also known as ethyl TCA, is a chemical compound that has been widely used in scientific research. It is a derivative of benzoic acid and is often used as a reagent in organic chemistry reactions. Ethyl TCA has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of ethyl 4-[(trichloroacetyl)amino]benzoate TCA is not fully understood, but it is thought to work by reacting with amine groups in proteins and other biomolecules. This can lead to the formation of stable adducts that can be used for further analysis.
Biochemical and Physiological Effects:
Ethyl TCA has been shown to have a variety of biochemical and physiological effects. It has been used to study the metabolism of amino acids and other biomolecules in cells. It has also been used to study the effects of oxidative stress on cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[(trichloroacetyl)amino]benzoate TCA in lab experiments is that it is a relatively stable compound that can be easily handled and stored. It is also a relatively inexpensive reagent that is readily available. However, one limitation of using ethyl 4-[(trichloroacetyl)amino]benzoate TCA is that it can be toxic if not handled properly, so care must be taken when using it in experiments.

Future Directions

There are many future directions for research involving ethyl 4-[(trichloroacetyl)amino]benzoate TCA. One area of interest is the development of new synthetic methods for producing ethyl 4-[(trichloroacetyl)amino]benzoate TCA and related compounds. Another area of interest is the use of ethyl 4-[(trichloroacetyl)amino]benzoate TCA in the study of protein structure and function. Additionally, ethyl 4-[(trichloroacetyl)amino]benzoate TCA could be used in the development of new drugs or therapies for a variety of diseases and conditions.

Synthesis Methods

The synthesis of ethyl 4-[(trichloroacetyl)amino]benzoate TCA involves the reaction of benzoic acid with trichloroacetyl chloride in the presence of a base such as pyridine. The resulting product is then reacted with ethyl 4-[(trichloroacetyl)amino]benzoate alcohol to form ethyl 4-[(trichloroacetyl)amino]benzoate TCA. This synthesis method has been well-established and is commonly used in laboratories.

Scientific Research Applications

Ethyl TCA has been used in a variety of scientific research applications. It is often used as a reagent in organic chemistry reactions, particularly in the synthesis of amides and esters. It has also been used in the synthesis of other compounds, such as trichloroacetylated amino acids.